Cas no 870778-87-3 (4,5-Difluoro-2-ethoxyphenylboronic acid)

• Product Name: 4,5-Difluoro-2-ethoxyphenylboronic acid
• CAS No: 870778-87-3
• MF: C₈H₉BF₂O₃
• MW: 201.963069677353
• MDL: MFCD07784347
• CID: 719185
• PubChem ID: 24883794
• Update Time: 2025-06-13

4,5-Difluoro-2-ethoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Ethoxy-4,5-difluorophenyl)boronic acid
• 4,5-Difluoro-2-ethoxyphenylboronic acid
• 4,5-Difluro-2-ethoxyphenylboronic acid
• Boronic acid,B-(2-ethoxy-4,5-difluorophenyl)-
• B-(2-Ethoxy-4,5-difluorophenyl)boronic acid (ACI)
• Boronic acid, (2-ethoxy-4,5-difluorophenyl)- (9CI)
• 870778-87-3
• (2-Ethoxy-4,5-difluorophenyl)boronicacid
• DTXSID50584628
• D71415
• 4,5-Difluoro-2-ethoxyphenylboronic acid(contains varying amounts of Anhydride)
• 2-ETHOXY-4,5-DIFLUOROPHENYLBORONIC ACID
• J-519644
• AKOS015853456
• MFCD07784347
• (2-Ethoxy-4,5-difluoro-phenyl)boronic acid
• AS-64952
• CS-0176048
• B-(2-Ethoxy-4,5-difluorophenyl)boronic acid

• MDL： MFCD07784347
• Inchi： 1S/C8H9BF2O3/c1-2-14-8-4-7(11)6(10)3-5(8)9(12)13/h3-4,12-13H,2H2,1H3
• InChI Key： DIDGIGNOIJJEGJ-UHFFFAOYSA-N
• SMILES： FC1C(F)=CC(B(O)O)=C(OCC)C=1

Computed Properties

• Exact Mass: 202.06100
• Monoisotopic Mass: 202.0612806g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.29
• Melting Point: 136-140 °C
• Boiling Point: 324.6°C at 760 mmHg
• Flash Point: 150.1°C
• Refractive Index: 1.484
• PSA: 49.69000
• LogP: 0.04330

4,5-Difluoro-2-ethoxyphenylboronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4,5-Difluoro-2-ethoxyphenylboronic acid

Comprehensive Overview of 4,5-Difluoro-2-ethoxyphenylboronic acid (CAS No. 870778-87-3)

4,5-Difluoro-2-ethoxyphenylboronic acid (CAS No. 870778-87-3) is a highly versatile boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring difluoro and ethoxy substituents, makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery and agrochemical development. Researchers and industries increasingly seek this compound due to its role in creating biaryl structures, which are pivotal in designing bioactive molecules.

The growing demand for 4,5-Difluoro-2-ethoxyphenylboronic acid aligns with trends in green chemistry and sustainable synthesis. As environmental regulations tighten, chemists prioritize reagents like this boronic acid for their efficiency in catalytic cycles, reducing waste and energy consumption. Online searches for "boronic acid applications" or "Suzuki coupling reagents" often highlight its relevance, reflecting its prominence in peer-reviewed studies and patent filings. Additionally, its stability under mild conditions makes it a preferred choice for high-throughput screening and medicinal chemistry projects.

From a technical perspective, CAS No. 870778-87-3 exhibits excellent solubility in common organic solvents like THF, DMSO, and methanol, facilitating its integration into diverse reaction systems. Its electron-withdrawing fluorine atoms enhance reactivity in palladium-catalyzed transformations, a feature frequently discussed in forums focusing on "heterocyclic compound synthesis." This compound also garners attention in OLED material research, where its aromatic backbone contributes to charge transport properties in electronic devices.

Quality control of 4,5-Difluoro-2-ethoxyphenylboronic acid is critical, with HPLC and NMR being standard analytical tools to verify purity. Suppliers often emphasize "≥98% purity" in product listings, addressing concerns raised in queries like "how to test boronic acid purity." Storage recommendations typically include anhydrous conditions and cool environments to prevent degradation, a detail highly valued by laboratories handling sensitive reactions.

In summary, 4,5-Difluoro-2-ethoxyphenylboronic acid (CAS No. 870778-87-3) bridges multiple scientific disciplines, driven by its synthetic flexibility and alignment with industry demands for efficient catalysis and functional materials. Its recurring mention in academic literature and commercial catalogs underscores its enduring significance in advancing chemical innovation.